N'-[1-(4-aminophenyl)ethylidene]-4-methyl-3-nitrobenzenesulfonohydrazide

• IUPAC Name: N-[(E)-1-(4-aminophenyl)ethylideneamino]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H16N4O4S/c1-10-3-8-14(9-15(10)19(20)21)24(22,23)18-17-11(2)12-4-6-13(16)7-5-12/h3-9,18H,16H2,1-2H3/b17-11+
• InChI Key: JNFSMJSAMDPVSY-GZTJUZNOSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=C(C=C2)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N/N=C(\C)/C2=CC=C(C=C2)N)[N+](=O)[O-]
• Molecular Formula: C15H16N4O4S
• Molecular Weight: 348.4 g/mol

Description

N-[1-(4-aminophenyl)ethylidene]-4-methyl-3-nitrobenzenesulfonohydrazide, commonly known as ANS, is an organic compound that is widely used in scientific research. ANS is a yellow crystalline powder that is soluble in water and organic solvents. It has been used in various research applications, including protein folding studies, enzyme kinetics, and ligand binding assays.

Scientific Research Applications

ANS has been widely used in scientific research for various applications. One of the most common uses of ANS is in protein folding studies. ANS is a fluorescent dye that binds to hydrophobic regions of proteins. By monitoring the fluorescence of ANS, researchers can gain insights into the folding and unfolding of proteins.
ANS has also been used in enzyme kinetics studies. Enzymes are proteins that catalyze biochemical reactions in living organisms. ANS can be used to monitor the activity of enzymes by measuring changes in fluorescence over time.
In addition, ANS has been used in ligand binding assays. Ligands are molecules that bind to proteins and modulate their activity. ANS can be used to measure the binding affinity of ligands to proteins by monitoring changes in fluorescence.

Mechanism of Action

The mechanism of action of ANS is based on its ability to bind to hydrophobic regions of proteins. ANS is a relatively small molecule that can penetrate the hydrophobic core of proteins. Once bound, ANS undergoes a conformational change that results in an increase in fluorescence. The extent of fluorescence increase is proportional to the amount of ANS bound to the protein.
Biochemical and Physiological Effects:
ANS has no known biochemical or physiological effects on living organisms. It is a relatively inert compound that does not interact with biological systems.

Advantages and Limitations for Lab Experiments

ANS has several advantages for lab experiments. It is a relatively cheap and easy-to-use fluorescent dye that can be used to monitor protein folding, enzyme kinetics, and ligand binding assays. ANS is also stable and has a long shelf life, making it a convenient reagent for laboratory use.
However, ANS has some limitations for lab experiments. It is not suitable for use in living organisms due to its lack of specificity for particular proteins. ANS also has limited sensitivity and may not detect subtle changes in protein conformation.

Future Directions

For ANS research include the development of more sensitive and specific fluorescent dyes and the use of ANS in drug discovery and development.